![molecular formula C22H25N3O6 B606778 2-(3-((6,7-Bis(2-methoxyethoxy)quinazolin-4-yl)amino)phenyl)acetic acid CAS No. 882420-21-5](/img/structure/B606778.png)
2-(3-((6,7-Bis(2-methoxyethoxy)quinazolin-4-yl)amino)phenyl)acetic acid
Overview
Description
The compound “2-(3-((6,7-Bis(2-methoxyethoxy)quinazolin-4-yl)amino)phenyl)acetic acid” is a bio-active chemical. It is related to a derivative of 3- (6, 7-bis (2-methoxyethoxy) -quinazoline-4-amido) phenyl-1H-triazole . This compound can be used as a tumor cell inhibitor and used for preparing a pharmaceutical composition for treating diseases related to abnormal proliferation of tumor cells .
Synthesis Analysis
The synthesis of similar compounds involves the use of organic or inorganic bases such as pyridine, dimethylaminopyridine, or triethylamine . The dehydration step in the synthesis is carried out in the presence of thionyl chloride, phosphorous oxy chloride, propionic anhydride, or acetic anhydride .Physical And Chemical Properties Analysis
The compound is a solid at 20 degrees Celsius . It is air-sensitive and should be stored under inert gas . The molecular weight of the compound is 427.45.Scientific Research Applications
Bioactivation and Metabolism Studies
- Cytochrome P450 Bioactivation: This compound, under the presence of P450 and NADPH, undergoes bioactivation. In the presence of N-acetyl cysteine, a phenyl acetic acid metabolite is formed, which is influenced by the concentration of N-acetyl cysteine. This suggests potential applications in understanding the metabolic pathways and interactions of similar compounds (Subramanian et al., 2011).
Synthesis and Derivative Formation
- Triazole Derivatives Synthesis: The synthesis of 1, 2, 4 triazole derivatives using a similar compound structure demonstrates its utility in creating biologically active derivatives. These derivatives have potential applications in various biological activities (Havaldar & Patil, 2008).
- Oxadiazole Derivatives: The compound has been used in synthesizing 1,2,4-oxadiazolyl-quinazolines, indicating its role in the development of diverse chemical entities with potential biological applications (Khanmiri et al., 2014).
Biological Activities
- Antimicrobial Activity: Derivatives synthesized from this compound have been studied for their antimicrobial activities, showing promising results against various bacterial and fungal strains. This implies the compound's role in developing new antimicrobial agents (Patel et al., 2010).
Material Science and Chemical Properties
- Metal Complex Formation: The compound has been used to synthesize metal complexes, which were studied for their structure and potential antibacterial and antifungal applications. This indicates its utility in material science and coordination chemistry (Hussien et al., 2017).
Mechanism of Action
Biochemical Analysis
Biochemical Properties
The main metabolic pathways of CP-457493 involve hydroxylations or oxygenations . The identified metabolites were mono-oxygenated metabolites (M1 and M4), mono-hydroxylated metabolites (M3, M5, M6, M7, and M8), and a di-oxygenated metabolite (M2)
Cellular Effects
CP-457493 has been shown to inhibit the cellular release of IL-1β, IL-1α, and IL-18 in human and mouse innate immune cells . It prevents inflammasome activation induced by disease-relevant soluble and crystalline NLRP3 stimuli
Molecular Mechanism
It has been shown to inhibit the cellular release of IL-1β, IL-1α, and IL-18, suggesting that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
In mice, CP-457493 demonstrates potent inhibition of the release of proinflammatory cytokines following acute i.p. challenge with LPS plus ATP in a manner that is proportional to the free/unbound concentrations of the drug
Metabolic Pathways
It has been shown that the main metabolic pathways of CP-457493 involve hydroxylations or oxygenations .
properties
IUPAC Name |
2-[3-[[6,7-bis(2-methoxyethoxy)quinazolin-4-yl]amino]phenyl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O6/c1-28-6-8-30-19-12-17-18(13-20(19)31-9-7-29-2)23-14-24-22(17)25-16-5-3-4-15(10-16)11-21(26)27/h3-5,10,12-14H,6-9,11H2,1-2H3,(H,26,27)(H,23,24,25) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYPNJRWSAMNEIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=CC(=C3)CC(=O)O)OCCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
882420-21-5 | |
Record name | CP-457493 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0882420215 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | CP-457493 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X0JH558S7E | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.